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molecular formula C10H19NO B8785740 3-Amino-2-hydroxybornane CAS No. 24054-01-1

3-Amino-2-hydroxybornane

Cat. No. B8785740
CAS RN: 24054-01-1
M. Wt: 169.26 g/mol
InChI Key: MDENRACGWNSYCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05146003

Procedure details

These compounds can be synthesized as follows. D-camphor or L-camphor is reacted with isoamyl nitrite in the presence of metallic sodium, and the product is reduced with lithium aluminum hydride to obtain 3-amino-2-hydroxybornane. The resulting 3-amino-2-hydroxybornane is reacted with furoyl chloride, 2-thiophenecarbonyl chloride-, or benzoyl chloride in the presence of pyridine or 4-dimethylaminopyridine, or it is subjected to a dehydrating reaction with furfural, 1-methyl-2-pyrrolecarbaldehyde, 1-benzyloxycarbonyl-L-proline, or benzaldehyde in the presence of a dehydrating agent. The resulting product is then reduced with lithium aluminum hydride to obtain a 3-amino-2-hydroxybornane derivative of exo or endo form.
Name
D-camphor
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
L-camphor
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
isoamyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-amino-2-hydroxybornane

Identifiers

REACTION_CXSMILES
[CH3:1][C@:2]12[C:10](=[O:11])[CH2:9][C@H:5]([C:6]1([CH3:8])[CH3:7])[CH2:4][CH2:3]2.C[C@@]12C(=O)C[C@@H](C1(C)C)CC2.[N:23](OCCC(C)C)=O.[Na].[H-].[Al+3].[Li+].[H-].[H-].[H-]>>[NH2:23][CH:9]1[CH:5]2[C:6]([CH3:7])([CH3:8])[C:2]([CH3:1])([CH2:3][CH2:4]2)[CH:10]1[OH:11] |f:4.5.6.7.8.9,^1:30|

Inputs

Step One
Name
D-camphor
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@@]12CC[C@@H](C1(C)C)CC2=O
Name
L-camphor
Quantity
0 (± 1) mol
Type
reactant
Smiles
C[C@]12CC[C@H](C1(C)C)CC2=O
Name
isoamyl nitrite
Quantity
0 (± 1) mol
Type
reactant
Smiles
N(=O)OCCC(C)C
Name
sodium
Quantity
0 (± 1) mol
Type
reactant
Smiles
[Na]
Step Two
Name
lithium aluminum hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Al+3].[Li+].[H-].[H-].[H-]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
These compounds can be synthesized

Outcomes

Product
Name
3-amino-2-hydroxybornane
Type
product
Smiles
NC1C(C2(CCC1C2(C)C)C)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.